Cas no 2093586-65-1 (5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]- 1,2,3,6-tetrahydropyridine)

• Product Name: 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]- 1,2,3,6-tetrahydropyridine
• CAS No: 2093586-65-1
• MF: C₉H₁₂FN₃O
• MW: 197.209485054016
• CID: 5991304
• PubChem ID: 126771283
• Update Time: 2025-08-02

5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]- 1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]- 1,2,3,6-tetrahydropyridine
• Pyridine, 3-fluoro-1,2,5,6-tetrahydro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
• EN300-6568216
• 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine
• 2093586-65-1
• 5-[(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)methyl]-3-methyl-1,2,4-oxadiazole
• AKOS030670197

• Inchi： 1S/C9H12FN3O/c1-7-11-9(14-12-7)6-13-4-2-3-8(10)5-13/h3H,2,4-6H2,1H3
• InChI Key： FKCSAGTYPRXYQV-UHFFFAOYSA-N
• SMILES： C1N(CC2ON=C(C)N=2)CCC=C1F

Computed Properties

• Exact Mass: 197.09644018g/mol
• Monoisotopic Mass: 197.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 308.0±52.0 °C(Predicted)
• pka: 3.75±0.40(Predicted)

Additional information on 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]- 1,2,3,6-tetrahydropyridine

Comprehensive Overview of 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2093586-65-1)

The compound 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2093586-65-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out as a promising candidate for further exploration. Its 1,2,4-oxadiazole and tetrahydropyridine moieties contribute to its versatility, making it a subject of interest for researchers focusing on central nervous system (CNS) therapeutics and enzyme modulation.

One of the key reasons behind the growing interest in 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine is its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. Researchers are actively investigating its interactions with neurotransmitter receptors and its ability to cross the blood-brain barrier (BBB). These properties align with current trends in precision medicine and targeted drug delivery, which are highly searched topics in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the fluorine substitution at the 5-position of the tetrahydropyridine ring enhances the compound's metabolic stability, a critical factor in drug design. This feature resonates with the pharmaceutical industry's focus on improving oral bioavailability and half-life extension of small molecules. The 3-methyl-1,2,4-oxadiazole group further contributes to its lipophilicity, which is a trending subject in medicinal chemistry optimization strategies.

The structural complexity of CAS No. 2093586-65-1 also makes it an interesting case study for computational chemistry and molecular docking simulations. These techniques, frequently searched by researchers, help predict the compound's behavior in biological systems. Its potential as a scaffold for fragment-based drug discovery is another aspect that aligns with current AI-driven drug development trends, where efficient lead optimization is paramount.

In the context of green chemistry, another highly relevant topic, the synthesis of 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine presents opportunities for developing more sustainable routes. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to improve the environmental profile of such heterocyclic compounds, addressing the growing demand for eco-friendly pharmaceutical manufacturing.

The analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, which are fundamental tools in modern pharmaceutical analysis. These methods ensure the compound's purity and structural integrity, crucial for reliable research outcomes. The increasing integration of machine learning in spectral analysis makes this aspect particularly relevant to current scientific discussions.

As the pharmaceutical industry continues to face challenges with drug resistance and novel therapeutic targets, compounds like 5-fluoro-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridine offer new possibilities. Its unique combination of fluorine chemistry and heterocyclic architecture positions it as a valuable asset in the ongoing search for innovative treatments, particularly in areas like neuropharmacology and signal transduction modulation.

Future research directions for this compound may include detailed pharmacokinetic studies and investigation of its potential as a proteolysis targeting chimera (PROTAC) component, both of which are cutting-edge topics in drug discovery. The scientific community's interest in multi-target directed ligands also makes this molecule worth examining for potential polypharmacological effects.

In conclusion, CAS No. 2093586-65-1 represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its structural features and potential applications align perfectly with current scientific trends and frequently searched topics in the field. As research progresses, this compound may contribute significantly to advancing our understanding of structure-activity relationships and the development of next-generation therapeutics.